
Iron(III) p-toluenesulfonate hexahydrate physical
and chemical properties

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
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hexahydrate

Cat. No.: B2778848 Get Quote

An In-Depth Technical Guide to Iron(III) p-Toluenesulfonate Hexahydrate

Introduction: Unveiling a Versatile Reagent
Iron(III) p-toluenesulfonate hexahydrate, often abbreviated as Fe(OTs)₃·6H₂O, is a

coordination compound that has garnered significant attention in modern chemical synthesis

and materials science. It consists of a central iron atom in the +3 oxidation state, coordinated

with three p-toluenesulfonate (tosylate) ligands and associated with six water molecules of

hydration.[1] While seemingly a simple iron salt, its unique combination of strong Lewis acidity,

oxidative potential, and solubility in various solvents makes it an exceptionally versatile and

powerful tool for researchers. This guide provides an in-depth exploration of its core physical

and chemical properties, offering field-proven insights into its applications, reaction

mechanisms, and handling protocols for professionals in research and drug development.

Section 1: Core Molecular and Physical Properties
The utility of any chemical reagent is fundamentally governed by its physical characteristics.

These properties dictate its solubility, stability, and how it can be effectively handled and

integrated into experimental setups.
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Iron(III) p-toluenesulfonate hexahydrate is an organometallic compound where the ferric ion

(Fe³⁺) is ionically bonded to three tosylate anions.[1] The six water molecules are incorporated

into the crystal structure, contributing to its stability and solubility in polar media.[1]
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Catalytic Cycle

Fe(OTs)₃
(Lewis Acid Catalyst)

Activated Complex
[Fe(OTs)₃-S]

 Binds & Activates

Substrate (S)
(e.g., Carbonyl) Product (S-Nu) Nucleophilic Attack

Nucleophile (Nu⁻)

 Releases & Regenerates
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1. Combine Reactants
- Secondary Alcohol (1 mmol)
- Acetic Anhydride (1.2 mmol)
- Fe(OTs)₃·6H₂O (0.02 mmol)

2. Reaction
- Stir mixture at room temp.

3. Monitoring
- Track progress via TLC

4. Work-up
- Quench with NaHCO₃ soln.
- Extract with Ethyl Acetate

5. Purification
- Dry organic layer (Na₂SO₄)

- Concentrate in vacuo
- Purify via column chromatography

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2778848#iron-iii-p-toluenesulfonate-hexahydrate-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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